4-{[5-Chloro-2-(3-hydroxyquinoxalin-2-yl)phenyl]carbamoyl}butanoic acid

• IUPAC Name: 5-[5-chloro-2-(3-oxo-4H-quinoxalin-2-yl)anilino]-5-oxopentanoic acid
• InChI: InChI=1S/C19H16ClN3O4/c20-11-8-9-12(15(10-11)21-16(24)6-3-7-17(25)26)18-19(27)23-14-5-2-1-4-13(14)22-18/h1-2,4-5,8-10H,3,6-7H2,(H,21,24)(H,23,27)(H,25,26)
• InChI Key: ZBCGKLVVSOMIGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C(=N2)C3=C(C=C(C=C3)Cl)NC(=O)CCCC(=O)O
• Molecular Formula: C19H16ClN3O4
• Molecular Weight: 385.8 g/mol

Description

The compound “4-{[5-Chloro-2-(3-hydroxyquinoxalin-2-yl)phenyl]carbamoyl}butanoic acid” is a complex organic molecule. It contains a quinoxalin-2-yl group, which is a type of nitrogen-containing heterocycle. Quinoxaline derivatives have been found to have various pharmacological activities.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, quinoxaline derivatives are known to undergo various chemical reactions. For example, they can participate in Suzuki–Miyaura coupling reactions.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activity. Given the known activities of quinoxaline derivatives, it could potentially have interesting pharmacological properties.